Cas no 1493216-91-3 (2-(5-methylthiophen-2-yl)propanal)

• Product Name: 2-(5-methylthiophen-2-yl)propanal
• CAS No: 1493216-91-3
• MF: C₈H₁₀OS
• MW: 154.229401111603
• CID: 5972294
• PubChem ID: 65916616
• Update Time: 2025-06-14

2-(5-methylthiophen-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylthiophen-2-yl)propanal
• AKOS015258165
• EN300-1870178
• 1493216-91-3

• Inchi： 1S/C8H10OS/c1-6(5-9)8-4-3-7(2)10-8/h3-6H,1-2H3
• InChI Key： FIZLJMKHUGXKFV-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C=O)C

Computed Properties

• Exact Mass: 154.04523611g/mol
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 2-(5-methylthiophen-2-yl)propanal

Comprehensive Overview of 2-(5-methylthiophen-2-yl)propanal (CAS No. 1493216-91-3): Properties, Applications, and Industry Trends

2-(5-methylthiophen-2-yl)propanal (CAS No. 1493216-91-3) is a specialized organic compound gaining attention in fragrance, pharmaceutical, and agrochemical research. This thiophene derivative features a unique molecular structure combining a methyl-substituted thiophene ring with an aliphatic propanal chain, making it valuable for synthetic applications. Recent studies highlight its potential as a flavor and fragrance intermediate, particularly in creating warm, spicy notes for premium perfumes.

The compound's CAS number 1493216-91-3 serves as a critical identifier in chemical databases, with growing interest from researchers exploring heterocyclic building blocks. Analytical data shows the molecular formula C₈H₁₀OS and molecular weight of 154.23 g/mol. Its boiling point and solubility profile make it suitable for various organic synthesis processes, particularly in green chemistry applications where researchers seek sustainable alternatives to traditional reagents.

Industry trends reveal increasing demand for 2-(5-methylthiophen-2-yl)propanal in specialty chemicals manufacturing. The compound's thiophene core structure shows promise in developing novel electronic materials, with patent filings demonstrating its utility in organic semiconductors. This aligns with current market focus on bio-based materials and renewable chemical feedstocks, addressing environmental concerns while maintaining performance standards.

Quality control parameters for CAS 1493216-91-3 typically include ≥95% purity by GC analysis, with strict limits on residual solvents. Advanced characterization techniques like HPLC-MS and NMR spectroscopy confirm structural integrity. Storage recommendations emphasize protection from light and moisture at 2-8°C to maintain stability, following GMP guidelines for sensitive intermediates.

Emerging applications explore 2-(5-methylthiophen-2-yl)propanal in biocatalysis processes, where enzymatic transformations offer cleaner production methods. Recent publications highlight its role in synthesizing chiral intermediates for pharmaceutical development, particularly in asymmetric synthesis routes. These developments respond to pharmaceutical industry demands for stereoselective compounds with improved therapeutic profiles.

Market analysis indicates steady growth for thiophene-based chemicals, driven by expanding applications in material science and fine chemicals. The compound's CAS registry 1493216-91-3 appears in numerous scientific databases, reflecting its research relevance. Regulatory status remains favorable in major markets, with proper handling procedures outlined in SDS documentation for industrial users.

Technical discussions frequently address the compound's synthetic pathways, comparing traditional methods with innovative microwave-assisted synthesis techniques. Process optimization studies focus on yield improvement and waste reduction, aligning with circular economy principles. These advancements support sustainable production of high-value chemical intermediates like 2-(5-methylthiophen-2-yl)propanal.

Future research directions may explore the compound's potential in smart materials development, particularly for sensor technologies leveraging its conjugated system. The methylthiophene moiety offers interesting electronic properties for molecular electronics applications, an area receiving significant R&D investment. Such developments position CAS 1493216-91-3 as a compound with expanding scientific and commercial potential.